1-[(3S,4R)-3-Amino-4-(trifluoromethyl)pyrrolidin-1-yl]-2-(1-benzothiophen-3-yl)ethanone;hydrochloride

• IUPAC Name: 1-[(3S,4R)-3-amino-4-(trifluoromethyl)pyrrolidin-1-yl]-2-(1-benzothiophen-3-yl)ethanone;hydrochloride
• InChI: InChI=1S/C15H15F3N2OS.ClH/c16-15(17,18)11-6-20(7-12(11)19)14(21)5-9-8-22-13-4-2-1-3-10(9)13;/h1-4,8,11-12H,5-7,19H2;1H/t11-,12-;/m1./s1
• InChI Key: NLYHPVJWKSBLJQ-MNMPKAIFSA-N
• Canonical SMILES: C1C(C(CN1C(=O)CC2=CSC3=CC=CC=C32)N)C(F)(F)F.Cl
• Isomeric SMILES: C1[C@H]([C@@H](CN1C(=O)CC2=CSC3=CC=CC=C32)N)C(F)(F)F.Cl
• Molecular Formula: C15H16ClF3N2OS
• Molecular Weight: 364.8 g/mol

Description

1-[(3S,4R)-3-Amino-4-(trifluoromethyl)pyrrolidin-1-yl]-2-(1-benzothiophen-3-yl)ethanone;hydrochloride is a useful research compound. Its molecular formula is C15H16ClF3N2OS and its molecular weight is 364.81. The purity is usually 95%.
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Scientific Research Applications

Inhibition of Blood Platelet Aggregation

One study on related compounds highlights the development of (2-piperidinyl)- and (2-pyrrolidinyl)ethanones and their ability to inhibit ADP-induced aggregation of blood platelets. Although these compounds were not directly analogous to the specified chemical, their structural features and biological activities provide a potential area of research interest for related pyrrolidinyl compounds in cardiovascular disease management or antithrombotic therapies (Grisar et al., 1976).

Synthesis and Antibacterial Activity

Another area of study involves the synthesis of novel piperidine and pyrimidine derivatives, which have been evaluated for their antibacterial properties. These studies demonstrate the utility of nitrogen-containing heterocycles and fluoro-substituted compounds in developing new antimicrobial agents, suggesting potential research applications of the specified compound in addressing microbial resistance (Merugu, Ramesh, & Sreenivasulu, 2010).

Anticonvulsant Activity

Research into N-phenyl-2-(4-phenylpiperazin-1-yl)acetamide derivatives showcases the exploration of compounds for their anticonvulsant activity. This indicates an interest in pyrrolidine and piperidine derivatives for neurological applications, potentially guiding research into similar compounds for the treatment of epilepsy or other seizure disorders (Kamiński, Wiklik, & Obniska, 2015).

Organic Synthesis Applications

The compound's structural features, including the trifluoromethyl group and pyrrolidinyl moiety, suggest its utility in organic synthesis, especially in creating complex heterocyclic compounds. Studies focusing on the synthesis of pyridine, pyrazole, and quinazolinone derivatives, for example, highlight the diverse synthetic applications of similar compounds in constructing pharmacologically active molecules or novel organic materials (Kumar et al., 2005).